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Compound of Interest

Compound Name: 1-Acetyl-4-methylpiperidine
CAS No.: 4593-17-3
Cat. No.: B11031575
Get Quote
. J

CAS: 4593-17-3 | Formula: CsHisNO | MW: 141.21 g/mol [1]

Executive Summary

1-Acetyl-4-methylpiperidine (also known as N-acetyl-4-pipecoline or 1-(4-methylpiperidin-1-
yl)ethanone) is a specialized heterocyclic building block used primarily in medicinal chemistry
and agrochemical research.[1] Unlike commodity solvents, this compound serves as a critical
structural scaffold for defining Structure-Activity Relationships (SAR) in two high-value
domains:

e Glycogen Synthase 1 (GYS1) Inhibition: It functions as a core moiety in the development of
therapies for glycogen storage diseases (e.g., Pompe disease) and specific cancers.

» Next-Generation Insect Repellents: It acts as a reference analog in the optimization of N-
acylpiperidine repellents, helping researchers delineate the pharmacophore required to
replace DEET and Picaridin.[1]

Part 1: Chemical Identity & Physicochemical Profile
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This compound is an N-acetylated derivative of 4-methylpiperidine.[1] Its structure offers a
lipophilic, non-aromatic ring system that is metabolically stable relative to open-chain amides,
making it an ideal "spacer" or "linker" in drug design.[1]

Structural Specifications

Property Value Note

Often confused with 4693-92-9

CAS Number 4593-17-3 (Dicyclohexylamine HCI); verify
rigorously.[1]
1-(4-methylpiperidin-1-
IUPAC Name ( yiPp
yl)ethanone
Molecular Weight 141.21 g/mol
High boiling point makes it
Boiling Point ~238°C (Predicted) suitable for high-temp
reactions.[1]
Density ~0.96 g/cm?3
Moderate lipophilicity; crosses
LogP ~1.2 biological membranes
effectively.[1]
- Soluble in DCM, Methanol, o -
Solubility Limited water solubility.[1]

DMSO

Part 2: Synthesis & Manufacturing Protocol

Objective: High-yield synthesis of 1-Acetyl-4-methylpiperidine from 4-methylpiperidine. Scale:
Laboratory (10-50g).

Reaction Mechanism

The synthesis involves the nucleophilic attack of the secondary amine (4-methylpiperidine) on
an acylating agent (Acetic Anhydride or Acetyl Chloride), followed by the elimination of the
leaving group.[1]
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Caption: Nucleophilic acyl substitution pathway for the synthesis of 1-Acetyl-4-
methylpiperidine.

Validated Protocol (Acetic Anhydride Method)

This method is preferred over acetyl chloride for its milder conditions and easier handling.[1]

e Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel,
and thermometer.

e Charge: Add 4-methylpiperidine (10.0 g, 101 mmol) and Dichloromethane (DCM, 100 mL).
Cool to 0°C using an ice bath.[1]

o Base Addition: Add Triethylamine (TEA, 15.3 g, 151 mmol). Note: TEA acts as a scavenger
for the generated acid.

e Acylation: Dropwise add Acetic Anhydride (11.3 g, 111 mmol) over 30 minutes. Maintain
internal temperature < 10°C.

o Reaction: Remove ice bath and stir at Room Temperature (RT) for 4 hours. Monitor by TLC
(System: 5% MeOH in DCM).

o Workup:
o Wash reaction mixture with 1N HCI (2 x 50 mL) to remove unreacted amine/TEA.[1]
o Wash with Sat. NaHCOs (2 x 50 mL) to neutralize acetic acid.

o Wash with Brine (50 mL).[1]
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« |solation: Dry organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

 Purification: If necessary, distill under vacuum (bulb-to-bulb) or purify via silica gel
chromatography (Hexane:EtOAc gradient).[1]

Part 3: Research Applications
Medicinal Chemistry: GYS1 Inhibitors

Context: Glycogen Synthase 1 (GYS1) is a therapeutic target for Pompe Disease (glycogen
storage disorder) and certain glycogen-dependent cancers (e.g., Ewing Sarcoma).[1]
Application: 1-Acetyl-4-methylpiperidine serves as a critical scaffold in the synthesis of
"substrate reduction” therapies.[1] The 4-methylpiperidine moiety mimics the glucose ring's
steric bulk without the metabolic instability of a sugar, while the acetyl group links to the
pharmacophore core.

Mechanism in Drug Design:

« Steric Occlusion: The methyl group at the C4 position creates steric interference that
improves selectivity for GYS1 over the liver isoform (GYS2).

» Linker Stability: The amide bond (N-acetyl) is resistant to plasma hydrolysis, extending the
half-life of the inhibitor.[1]

Agrochemicals: Insect Repellent SAR

Context: The "Gold Standard" repellents DEET and Picaridin rely on specific interactions with
odorant receptors (Orco) in mosquitoes.[1] Application: 1-Acetyl-4-methylpiperidine is used in
Structure-Activity Relationship (SAR) studies to map the repellent pharmacophore.[1]

o Comparative Probe: Researchers compare its activity against Picaridin (which has a sec-
butyl ester and hydroxyethyl group) to determine the necessity of the ester functionality.[1]

e Finding: While less potent than Picaridin, 1-Acetyl-4-methylpiperidine demonstrates that
the N-acyl piperidine core is the essential driver of repellency, guiding the design of cheaper,
more stable analogs.[1]
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Caption: Divergent application pathways in pharmaceutical and agrochemical research.

Part 4: Analytical Characterization

To validate the identity of synthesized 1-Acetyl-4-methylpiperidine, compare experimental
data against these standard spectral markers.

Nuclear Magnetic Resonance (NMR)[1]
e 1H NMR (400 MHz, CDCls):

o 0 4.55 (d, 1H): Equatorial proton a to Nitrogen (deshielded by amide).[1]

o

0 3.78 (d, 1H): Axial proton a to Nitrogen.[1]

[¢]

0 3.05 (t, 1H): Proton a to Nitrogen.[1]

[¢]

0 2.52 (t, 1H): Proton a to Nitrogen.[1]

[e]

0 2.08 (s, 3H):Acetyl methyl group (Characteristic singlet).[1]

(¢]

0 1.65 - 1.05 (m, 5H): Ring protons (3, y positions).

[¢]

0 0.95 (d, 3H):C4-Methyl group (Doublet, J = 6.5 Hz).[1]
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Mass Spectrometry (MS)[1]

¢ lonization: ESI+ (Electrospray lonization).[1]
e Molecular lon [M+H]*: 142.2 Da.[1]
» Fragmentation: Loss of acetyl group (M-43) is common in EI-MS.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Research Applications of 1-Acetyl-4-
methylpiperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11031575/docs#technical-guide-research-
applications-of-1-acetyl-4-methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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